2-([(4-Bromophenyl)sulfanyl]methyl)piperidine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Structure-Activity Relationships
A study by Venkatesan et al. (2004) focused on the synthesis of 4-alkynyloxy phenyl sulfanyl, sulfinyl, and sulfony alkyl hydroxamates, including piperidine derivatives. These compounds were investigated for their inhibitory activities against tumor necrosis factor-alpha (TNF-α) converting enzyme (TACE) and matrix metalloproteinases (MMPs). The study highlighted the importance of the oxidation state on sulfur and the substitution on the piperidine moiety for selective inhibition of TACE over MMPs, demonstrating the compound's utility in developing selective enzyme inhibitors with potential anti-inflammatory and anticancer applications (Venkatesan, Davis, Grosu, Baker, Zask, Levin, Ellingboe, Skotnicki, Dijoseph, Sung, Jin, Xu, Mccarthy, & Barone, 2004).
Anticancer Potential
Rehman et al. (2018) explored the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, evaluating them as promising anticancer agents. The study synthesized various derivatives and assessed their anticancer potential, identifying compounds with significant inhibitory activity against cancer cell lines. This research underscores the versatility of piperidine derivatives, including 2-([(4-Bromophenyl)sulfanyl]methyl)piperidine hydrochloride, in the development of new anticancer agents (Rehman, Ahtzaz, Abbasi, Siddiqui, Saleem, Manzoor, Iqbal, Virk, Chohan, & Shah, 2018).
Antimicrobial and Antibacterial Activities
A series of studies have also highlighted the synthesis of new chemical entities based on piperidine derivatives for their potential antimicrobial and antibacterial activities. Compounds synthesized from piperidine derivatives, including the compound , have shown promising results against various bacterial and fungal pathogens, indicating their potential as lead compounds for the development of new antimicrobial agents. For instance, the synthesis and evaluation of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores demonstrated moderate inhibitors with activity against Gram-negative bacterial strains (Iqbal, Jamal, Iqbal, Afreen, Sandhu, Dar, Farooq, Mushtaq, Arshad, & Iqbal, 2017).
Mechanism of Action
The mechanism of action of “2-([(4-Bromophenyl)sulfanyl]methyl)piperidine hydrochloride” is not explicitly stated in the literature. Piperidine derivatives are known to be important structural motifs found in numerous bioactive molecules , but the specific biological activities of this compound are not mentioned.
Safety and Hazards
Properties
IUPAC Name |
2-[(4-bromophenyl)sulfanylmethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNS.ClH/c13-10-4-6-12(7-5-10)15-9-11-3-1-2-8-14-11;/h4-7,11,14H,1-3,8-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUQJJSUPAQBVDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CSC2=CC=C(C=C2)Br.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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